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Compound of Interest

Compound Name: Tecloftalam

CAS No.: 76280-91-6

Cat. No.: B131677

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectral analysis of

Tecloftalam, a potent agrochemical fungicide. The document details the predicted Nuclear

Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, alongside

standardized experimental protocols for acquiring such spectra. Visualizations of experimental

workflows and the compound's synthesis are also presented to facilitate a deeper

understanding of its chemical and physical properties.

Chemical Identity and Structure
Tecloftalam, with the IUPAC name 2,3,4,5-tetrachloro-6-[(2,3-

dichlorophenyl)carbamoyl]benzoic acid, is a dicarboxylic acid monoamide.[1][2] It is primarily

used to control bacterial leaf blight in rice.[3]
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Property Value

Chemical Formula C₁₄H₅Cl₆NO₃[2][3][4]

Molecular Weight 447.91 g/mol [1][3][4]

CAS Number 76280-91-6[2][3]

Appearance White crystalline powder[3]

Melting Point 198.5 °C[3]

Predicted Spectral Data
Due to the limited availability of public experimental spectra, the following data are predicted

based on the known chemical structure of Tecloftalam. These predictions serve as a reference

for researchers conducting empirical analyses.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful technique for elucidating the carbon-hydrogen framework of a

molecule.

Predicted ¹H NMR Data (500 MHz, CDCl₃)

Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

~11.0 - 13.0 Broad Singlet 1H -COOH

~8.5 - 9.5 Singlet 1H -NH-

~7.2 - 7.6 Multiplet 3H

Aromatic protons on

the dichlorophenyl

ring

Predicted ¹³C NMR Data (125 MHz, CDCl₃)
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Chemical Shift (δ) ppm Carbon Type Assignment

~165 - 170 C=O Carboxylic acid carbonyl

~160 - 165 C=O Amide carbonyl

~120 - 140 Aromatic C

Carbons of the

tetrachlorobenzoyl and

dichlorophenyl rings

Infrared (IR) Spectroscopy
IR spectroscopy provides information about the functional groups present in a molecule.

Predicted IR Absorption Bands

Wavenumber (cm⁻¹) Intensity
Functional Group
Assignment

~3300 - 2500 Broad O-H stretch (Carboxylic acid)

~3300 - 3100 Medium N-H stretch (Amide)

~1720 - 1680 Strong C=O stretch (Carboxylic acid)

~1680 - 1630 Strong C=O stretch (Amide I)

~1600 - 1450 Medium-Strong C=C stretch (Aromatic rings)

~1550 - 1500 Medium N-H bend (Amide II)

~1300 - 1200 Strong C-O stretch (Carboxylic acid)

~850 - 550 Strong C-Cl stretch

Mass Spectrometry (MS)
Mass spectrometry is used to determine the molecular weight and fragmentation pattern of a

compound.

Predicted Mass Spectrometry Fragmentation Data (Electron Ionization)
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m/z Proposed Fragment

447 [M]⁺ (Molecular Ion)

430 [M - OH]⁺

412 [M - Cl]⁺

286
[C₇HCl₄O₂]⁺ (Tetrachlorophthalic anhydride

moiety)

161 [C₆H₄Cl₂N]⁺ (Dichloroaniline moiety)

Experimental Protocols
The following are detailed methodologies for acquiring the spectral data of Tecloftalam.

NMR Spectroscopy
¹H and ¹³C NMR Spectroscopy Protocol

Sample Preparation: Dissolve approximately 5-10 mg of Tecloftalam in 0.6-0.7 mL of a

deuterated solvent (e.g., CDCl₃, DMSO-d₆) in an NMR tube. Ensure the sample is fully

dissolved.

Instrument Setup:

Insert the sample into the NMR spectrometer.

Lock the spectrometer onto the deuterium signal of the solvent.

Shim the magnetic field to achieve homogeneity.

Tune and match the probe for the appropriate nucleus (¹H or ¹³C).

¹H NMR Acquisition:

Set the spectral width to approximately 15 ppm.

Use a 30-45 degree pulse angle.
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Set the relaxation delay to 1-2 seconds.

Acquire a sufficient number of scans (typically 8-16) to achieve a good signal-to-noise

ratio.

¹³C NMR Acquisition:

Set the spectral width to approximately 220 ppm.

Use a 30-45 degree pulse angle with proton decoupling.

Set the relaxation delay to 2-5 seconds.

Acquire a larger number of scans (typically 128 or more) due to the low natural abundance

of ¹³C.

Data Processing:

Apply Fourier transformation to the acquired free induction decay (FID).

Phase the spectrum to obtain pure absorption peaks.

Calibrate the chemical shift scale using the residual solvent peak as a reference (e.g.,

CHCl₃ at 7.26 ppm for ¹H and 77.16 ppm for ¹³C).

Integrate the peaks in the ¹H spectrum.

Perform peak picking for both ¹H and ¹³C spectra.

Fourier-Transform Infrared (FT-IR) Spectroscopy
Attenuated Total Reflectance (ATR)-FT-IR Protocol

Instrument Preparation:

Ensure the ATR crystal (typically diamond or germanium) is clean.

Record a background spectrum of the empty ATR accessory. This will be automatically

subtracted from the sample spectrum.
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Sample Application:

Place a small amount of the solid Tecloftalam powder onto the ATR crystal.

Apply pressure using the anvil to ensure good contact between the sample and the

crystal.

Spectrum Acquisition:

Collect the sample spectrum. A typical measurement consists of 16-32 scans at a

resolution of 4 cm⁻¹.

Data Processing:

The software will automatically perform the background subtraction.

Label the significant absorption peaks.

Mass Spectrometry
Electron Ionization (EI)-Mass Spectrometry Protocol

Sample Introduction:

Introduce a small amount of Tecloftalam into the ion source, typically via a direct insertion

probe for solid samples.

Heat the probe to volatilize the sample into the gas phase.

Ionization:

Bombard the gaseous sample molecules with a beam of electrons (typically at 70 eV) to

induce ionization and fragmentation.

Mass Analysis:

Accelerate the resulting ions into the mass analyzer (e.g., quadrupole or time-of-flight).

Separate the ions based on their mass-to-charge (m/z) ratio.
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Detection and Spectrum Generation:

Detect the separated ions.

Generate a mass spectrum that plots the relative abundance of ions as a function of their

m/z ratio.

Visualizations
The following diagrams, generated using the DOT language, illustrate key processes related to

Tecloftalam.

Sample Preparation Data Acquisition Data Processing

Dissolve Tecloftalam
in Deuterated Solvent

Transfer to
NMR Tube

Insert Sample into
Spectrometer

Lock, Shim,
Tune, and Match Acquire FID Fourier Transform Phase and Calibrate Peak Picking and

Integration

Click to download full resolution via product page

Figure 1: General Experimental Workflow for NMR Spectroscopy.
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Figure 2: General Experimental Workflow for FT-IR Spectroscopy.
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Figure 3: General Experimental Workflow for Mass Spectrometry.
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Reaction Conditions

2,3,4,5-Tetrachlorophthalic
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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